5-Fluoro-2-methylpyrimidine
Overview
Description
5-Fluoro-2-methylpyrimidine is a derivative of pyrimidine, a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 in the ring. The presence of a fluorine atom at the 5th position and a methyl group at the 2nd position distinguishes it from the parent pyrimidine molecule. This compound is of interest due to its potential applications in pharmaceuticals, particularly in the design of anticancer agents such as fluoropyrimidine carbamates, which are known to generate cytotoxic metabolites selectively in tumor tissues .
Synthesis Analysis
The synthesis of fluoropyrimidine derivatives often involves halogenated pyrimidines as starting materials, which undergo various chemical reactions such as Suzuki cross-coupling and nucleophilic aromatic substitution . For instance, the synthesis of 5-(fluoroaryl)-4-(hetero)aryl substituted pyrimidines has been reported, which demonstrates the potential for creating a wide array of fluoropyrimidine compounds with varying substituents that can exhibit significant antitubercular activity . Additionally, the synthesis of 2,4-disubstituted-5-fluoropyrimidines has been achieved through regioselective substitution and amide formation, indicating the versatility of synthetic approaches for these compounds .
Molecular Structure Analysis
The molecular structure of 5-fluoro-2-methylpyrimidine and its derivatives is crucial for their biological activity. The introduction of fluorine atoms into the pyrimidine ring can significantly alter the molecule's electronic properties and its interaction with biological targets. For example, the structural variety of fluoroarene-2-aminopyrimidine silver(I) coordination polymers has been explored, revealing the impact of different substituents and counterions on the solid-state assembly and optical properties of these compounds .
Chemical Reactions Analysis
Fluoropyrimidines participate in various chemical reactions that are essential for their biological activity. For example, 5-fluorouracil, a related compound, can interfere with nucleic acid metabolism by inhibiting the enzyme responsible for the methylation of uracil to thymine . Furthermore, the major catabolite of fluoropyrimidines, alpha-fluoro-beta-alanine (FBAL), can react with carbonate to form a carbamate derivative in biological fluids, which can be analyzed using 19F NMR .
Physical and Chemical Properties Analysis
The physical and chemical properties of 5-fluoro-2-methylpyrimidine derivatives, such as solubility, melting point, and reactivity, are influenced by the presence of the fluorine atom and other substituents on the pyrimidine ring. These properties are critical for the pharmacokinetic and pharmacodynamic profiles of potential drug candidates. For instance, the fluorine atom can increase the metabolic stability and enhance the binding affinity of the molecule to its biological target .
Scientific Research Applications
1. Chemotherapy and Anticancer Applications
5-Fluoro-2-methylpyrimidine, a derivative of fluoropyrimidines, is primarily used in chemotherapy for treating various cancers. It's associated with 5-fluorouracil (5-FU), a core chemotherapeutic agent in treating solid malignancies, including colorectal and breast cancer. The mechanism involves inhibition of thymidylate synthase, crucial for DNA synthesis, thereby hindering cancer cell proliferation. Research also explores genomic predictors, like methylenetetrahydrofolate reductase (MTHFR) polymorphism, in determining the response to fluoropyrimidine-based chemotherapy (Marcuello et al., 2006) (Cohen et al., 2003).
2. Pharmacogenetics and Personalized Medicine
The effectiveness and safety of fluoropyrimidine therapy, including derivatives like 5-Fluoro-2-methylpyrimidine, are significantly influenced by genetic factors. Dihydropyrimidine dehydrogenase (DPD) polymorphisms play a crucial role in fluoropyrimidine metabolism, where variations can lead to differential drug tolerance and efficacy. This opens avenues in personalized medicine for tailoring chemotherapy based on individual genetic profiles to minimize toxicity and optimize therapeutic outcomes (Del Re et al., 2010) (Henricks et al., 2017).
3. Advanced Drug Delivery Systems
Nanoscale delivery systems using DNA-based nanostructures have been explored for targeting cancer cells with fluoropyrimidine derivatives. These advanced delivery mechanisms enhance the specificity and efficacy of the drug, potentially reducing side effects and improving therapeutic outcomes. The use of such nanostructures in delivering 5-Fluoro-2-methylpyrimidine and related compounds represents a significant advancement in targeted cancer therapy (Jorge et al., 2018).
4. Exploring Mechanisms of Drug Action and Resistance Understanding the mechanisms behind the action of fluoropyrimidines and the development of resistance is crucial in improving chemotherapy regimens. Research has identified genes that are transcriptionally activated in response to fluoropyrimidine treatment, providing insights into the cellular mechanisms affected by these drugs. This knowledge can help in identifying biomarkers for resistance and developing more effective treatment strategies (Maxwell et al., 2003).
5. Environmental and Wastewater Treatment Studies The environmental impact and treatment of wastewater containing fluoropyrimidine derivatives, including 5-Fluoro-2-methylpyrimidine, have been studied. Research in this area focuses on developing efficient methods for the degradation and removal of these compounds from wastewater, thereby reducing environmental pollution and potential health hazards (Zhang et al., 2016).
Safety And Hazards
properties
IUPAC Name |
5-fluoro-2-methylpyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5FN2/c1-4-7-2-5(6)3-8-4/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHMCZHCYHMGMLP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(C=N1)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60570057 | |
Record name | 5-Fluoro-2-methylpyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60570057 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
112.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-2-methylpyrimidine | |
CAS RN |
54376-50-0 | |
Record name | 5-Fluoro-2-methylpyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60570057 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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